3-(3-Chloro-2-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-2-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-10(5-4-8-13(9)16)11-6-3-7-12(15(17)18)14(11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: MQENIADBZYAHCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID10690274
• Molecular Weight: 276.71 g/mol
• CAS RN: 1262006-97-2

Description

3-(3-Chloro-2-methylphenyl)-2-methoxybenzoic acid, 95% (also known as 3C2M-2MBA) is an organic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 114-117°C and a molecular weight of 250.72 g/mol. 3C2M-2MBA is used for its ability to form stable complexes with metal ions, which makes it useful for a variety of research purposes.

Scientific Research Applications

3C2M-2MBA has a variety of scientific research applications, including its use as a reagent for the synthesis of other organic compounds, as a complexing agent for metal ions, and as a catalyst for a variety of reactions. It has also been used in the preparation of polymers and in the analysis of metal ions in solution.

Mechanism of Action

3C2M-2MBA forms stable complexes with metal ions, which allows it to act as a reagent and catalyst in a variety of reactions. The complexation of metal ions is believed to be due to the electron-withdrawing effect of the 3-chloro-2-methylphenyl group, which increases the electron density at the oxygen atom of the 2-methoxybenzoic acid moiety and thus facilitates the formation of a strong bond between the metal ion and the 3C2M-2MBA molecule.
Biochemical and Physiological Effects
3C2M-2MBA has not been studied for its potential biochemical or physiological effects, and thus its safety for use in humans or other organisms is unknown.

Advantages and Limitations for Lab Experiments

The main advantage of 3C2M-2MBA is its ability to form stable complexes with metal ions, which makes it useful for a variety of research purposes. However, it is important to note that the reactivity of 3C2M-2MBA can be affected by the presence of other compounds in the reaction mixture, and thus it is important to ensure that all reactants and products are fully characterized before using 3C2M-2MBA in any experiment.

Future Directions

Future research on 3C2M-2MBA could focus on its potential applications in the synthesis of new organic compounds, the analysis of metal ions, and the preparation of polymers. Additionally, further studies could be conducted to investigate the safety of 3C2M-2MBA for use in biological systems, as well as to explore its potential biochemical and physiological effects. Finally, research could be conducted to better understand the mechanism of complexation and the factors that influence its reactivity.

Synthesis Methods

3C2M-2MBA can be synthesized from 3-chloro-2-methylphenol and 2-methoxybenzoic acid in a three-step reaction. The first step is the formation of an ester from the two reactants, followed by the reduction of the ester to the corresponding alcohol, and finally the oxidation of the alcohol to the desired product. This reaction can be carried out using a variety of reagents and solvents, and yields a product of 95% purity.